2-Methylpyrazolo[1,5-a]pyrimidin-3-amine;hydrochloride

• IUPAC Name: 2-methylpyrazolo[1,5-a]pyrimidin-3-amine;hydrochloride
• InChI: InChI=1S/C7H8N4.ClH/c1-5-6(8)7-9-3-2-4-11(7)10-5;/h2-4H,8H2,1H3;1H
• InChI Key: PDMWUZMPGUAIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CC=NC2=C1N.Cl
• Molecular Formula: C7H9ClN4
• Molecular Weight: 184.62 g/mol

Description

“2-Methylpyrazolo[1,5-a]pyrimidin-3-amine;hydrochloride” is a chemical compound with the CAS Number: 1185294-93-2. It has a molecular weight of 274.75. The IUPAC name for this compound is [3- (2-methylpyrazolo [1,5-a]pyrimidin-7-yl)phenyl]methanamine hydrochloride.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems. A solvent-free reaction between an equimolar mixture of the appropriate β-enaminone and 3-methyl-1 H-pyrazol-5-amine under MWI at 180 °C has been reported.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C14H15ClN4. The InChI key for this compound is SVYPZQDCUNBXPQ-UHFFFAOYSA-N.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Mechanism of Action

While the specific mechanism of action for “2-Methylpyrazolo[1,5-a]pyrimidin-3-amine;hydrochloride” is not mentioned in the search results, pyrazolo[1,5-a]pyrimidines have been studied for their anticancer potential and enzymatic inhibitory activity.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have been identified as strategic compounds for optical applications, and their potential applications in the field of medicinal chemistry are being explored.